Cas no 868600-66-2 (5-(3-bromopropyl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-(3-bromopropyl)-1H-1,2,3,4-tetrazole
• CAS No: 868600-66-2
• MF: C₄H₇BrN₄
• MW: 191.029178857803
• MDL: MFCD16619495
• CID: 2195352
• PubChem ID: 44668676
• Update Time: 2025-05-19

5-(3-bromopropyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-1h-tetrazole
• 5-(3-bromopropyl)-1H-1,2,3,4-tetrazole
• 2H-Tetrazole, 5-(3-bromopropyl)-

• MDL： MFCD16619495
• Inchi： 1S/C4H7BrN4/c5-3-1-2-4-6-8-9-7-4/h1-3H2,(H,6,7,8,9)
• InChI Key： VJPVRXXOYPODNM-UHFFFAOYSA-N
• SMILES： BrCCCC1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(3-bromopropyl)-1H-1,2,3,4-tetrazole

Comprehensive Overview of 5-(3-bromopropyl)-1H-1,2,3,4-tetrazole (CAS No. 868600-66-2)

5-(3-bromopropyl)-1H-1,2,3,4-tetrazole (CAS No. 868600-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its tetrazole ring and bromopropyl side chain, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, agrochemical development, and advanced material synthesis. Researchers are increasingly exploring its potential due to its reactivity and compatibility with modern click chemistry methodologies.

The growing interest in 5-(3-bromopropyl)-1H-tetrazole aligns with current trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's role in catalytic reactions and biodegradable material design has become a focal point. Recent studies highlight its utility in constructing heterocyclic frameworks, a key demand in medicinal chemistry for developing novel therapeutics. The CAS 868600-66-2 compound's balanced lipophilicity and molecular weight make it particularly valuable for optimizing drug-like properties in small molecules.

From a technical perspective, 5-(3-bromopropyl)-1,2,3,4-tetrazole exhibits remarkable stability under various reaction conditions, making it ideal for multi-step synthetic routes. Its bromine moiety allows for diverse functionalization through nucleophilic substitution, while the tetrazole group participates in hydrogen bonding and metal coordination. These features answer frequent search queries regarding "stable tetrazole derivatives for metal-organic frameworks" and "brominated linkers for bioconjugation." The compound's crystallographic data has been extensively studied to support structure-activity relationship analyses in drug design.

Innovative applications of CAS 868600-66-2 extend to polymer chemistry, where it acts as a cross-linking agent for temperature-responsive materials. This addresses trending searches about "smart polymers for drug delivery systems." The compound's thermal properties and solubility parameters have been optimized for compatibility with common organic solvents, a frequent concern in industrial process scaling. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP synthesis in pharmaceutical applications.

Safety and handling protocols for 5-(3-bromopropyl)tetrazole follow standard laboratory practices for bromoalkyl compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation. This information responds to common search terms like "safe handling of brominated tetrazoles" and "storage conditions for azole derivatives." The compound's stability profile makes it suitable for international shipping, complying with REACH and other chemical regulations.

Future research directions for 868600-66-2 include exploring its photophysical properties for OLED materials and investigating its role in bioorthogonal chemistry. These applications align with booming interest in "tetrazole-based fluorescent probes" and "bioimaging agents." The compound's synthetic flexibility positions it as a valuable building block for next-generation theranostic compounds, merging diagnostic and therapeutic functions - a hot topic in precision medicine.

For researchers sourcing 5-(3-bromopropyl)-1H-1,2,3,4-tetrazole, multiple synthesis routes have been published, including optimized procedures using microwave-assisted techniques. This responds to frequent queries about "time-efficient tetrazole synthesis." Commercial availability continues to expand, with suppliers offering custom quantities from milligram to kilogram scales under controlled conditions. Analytical certificates typically include comprehensive spectroscopic data and chromatographic purity reports to ensure reproducibility in research applications.